Cas no 3131-60-0 (6-Azacytidine)

• Product Name: 6-Azacytidine
• CAS No: 3131-60-0
• MF: C₈H₁₂N₄O₅
• MW: 244.204681396484
• CID: 306969
• PubChem ID: 65114
• Update Time: 2025-07-24

6-Azacytidine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-3(2H)-one,5-amino-2-b-D-ribofuranosyl-
• 6-AZACYTIDINE
• 1,2,4-Triazin-3(2H)-one, 5-amino-2beta-D-ribofuranosyl
• 6-Aza-cytidin
• 6-Azacytidine (VAN)
• as-Triazin-3(2H)-one, 5-amino-2beta-D-ribofuranosyl-
• CCRIS 6742
• Q27294469
• DTXCID40117
• DTXSID4020117
• NCGC00090678-02
• 5-amino-2-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,3-dihydro-1,2,4-triazin-3-one
• 1,2,4-Triazin-3(2H)-one, 5-amino-2-beta-D-ribofuranosyl-
• 5-AMINO-1,2,4-TRIAZIN-3-ONE 2-.BETA.-D-RIBOFURANOSIDE
• 3131-60-0
• 5-Amino-2-beta-D-ribofuranosyl-1,2,4-triazin-3(2H)-one
• Tox21_201231
• CHEMBL1334069
• NSC 524767
• UNII-YD42UEH51C
• NSC-524767
• 5-amino-2-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazin-3-one
• as-Triazin-3(2H)-one, 5-amino-2-beta-D-ribofuranosyl-
• YD42UEH51C
• NCGC00090678-01
• NCGC00258783-01
• 5-amino-2-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1,2,4-triazin-3-one
• as-Triazin-3(2H)-one, 4,5-dihydro-5-imino-2-beta-D-ribofuranosyl-
• SCHEMBL26560
• 5-Amino-2-((2R,3R,4S,5R)-3,4-dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-2H-[1,2,4]triazin-3-one
• CAS-3131-60-0
• 6-CHLORO-[3,4]-BIPYRIDINE
• NS00124265
• 1,2,4-Triazin-3(2H)-one, 5-amino-2-.beta.-D-ribofuranosyl-
• 6-Azacytidine

• Inchi： 1S/C8H12N4O5/c9-4-1-10-12(8(16)11-4)7-6(15)5(14)3(2-13)17-7/h1,3,5-7,13-15H,2H2,(H2,9,11,16)/t3-,5-,6-,7-/m1/s1
• InChI Key： OZQDLJNDRVBCST-SHUUEZRQSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1CO)O)O)N1C(N=C(C=N1)N)=O

Computed Properties

• Exact Mass: 244.08086
• Monoisotopic Mass: 244.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.5
• Topological Polar Surface Area: 141A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.4287 (rough estimate)
• Boiling Point: 387.12°C (rough estimate)
• Flash Point: 277 °C
• Refractive Index: 1.6590 (estimate)
• PSA: 140.97
• LogP: -2.58680

6-Azacytidine Security Information

• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 6-Azacytidine

Comprehensive Guide to 6-Azacytidine (CAS No. 3131-60-0): Mechanism, Applications, and Research Insights

6-Azacytidine (CAS No. 3131-60-0), a nucleoside analog, has garnered significant attention in biomedical research due to its unique epigenetic modulation properties. Often referred to as azacitidine in clinical contexts, this compound is a cornerstone in studies targeting DNA methylation and gene expression regulation. Researchers and pharmaceutical developers frequently search for terms like "6-Azacytidine mechanism of action", "azacitidine cancer therapy", and "epigenetic drugs", reflecting its relevance in cutting-edge science.

The primary mechanism of 6-Azacytidine involves incorporation into DNA and RNA, where it inhibits DNA methyltransferases (DNMTs). This action leads to hypomethylation, a process critical for reactivating silenced tumor suppressor genes. Recent studies highlight its potential in treating myelodysplastic syndromes (MDS) and acute myeloid leukemia (AML), making it a hot topic in precision medicine discussions. Searches for "6-Azacytidine vs. decitabine" or "best epigenetic inhibitors" underscore the comparative interest in its therapeutic efficacy.

Beyond oncology, 6-Azacytidine is explored in stem cell reprogramming and regenerative medicine. Its ability to erase epigenetic marks aligns with trends in cellular rejuvenation and anti-aging research. Queries like "azacitidine for iPSC generation" or "DNA demethylation compounds" reflect these emerging applications. The compound’s role in agricultural biotechnology, such as enhancing crop stress resistance via epigenetic editing, also sparks scientific curiosity.

Quality and sourcing are critical for researchers. High-purity 6-Azacytidine (CAS No. 3131-60-0) is essential for reproducible results, driving searches for "6-Azacytidine supplier" and "azacitidine stability conditions". Proper storage at -20°C and avoidance of repeated freeze-thaw cycles are frequently discussed in laboratory forums.

In summary, 6-Azacytidine bridges basic research and translational medicine, with its versatility ensuring sustained interest. Whether investigating "epigenetic therapy side effects" or "azacitidine dosage protocols", scientists continue to uncover its multifaceted potential, solidifying its status as a pivotal tool in modern biology.